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Compound of Interest

Compound Name: Oxetan-3-ol

Cat. No.: B104164 Get Quote

Essential Safety and Handling Guide for Oxetan-
3-ol
For Immediate Use by Laboratory Professionals

This guide provides critical safety, handling, and disposal protocols for Oxetan-3-ol (CAS No.

7748-36-9). Adherence to these procedures is essential for ensuring a safe laboratory

environment for all personnel. Oxetan-3-ol is a hazardous chemical that is harmful if

swallowed, causes skin irritation, serious eye damage, and may cause respiratory irritation.[1]

[2][3][4] It is also a flammable liquid and vapor.[5][6]

Personal Protective Equipment (PPE)
A comprehensive suite of PPE is mandatory when handling Oxetan-3-ol to minimize exposure

risk.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Eyes/Face
Tightly-sealed Safety Goggles

& Face Shield

Standard safety glasses are

insufficient. Chemical safety

goggles conforming to EN 166

(EU) or NIOSH (US) standards

are required to protect against

splashes.[1][5] A face shield

should be used in conjunction

with goggles when there is a

significant risk of splashing.[7]

Hands Chemical-Resistant Gloves

Wear appropriate gloves (e.g.,

nitrile, neoprene) to prevent

skin contact.[5][7] The

breakthrough time of the glove

material must be obtained from

the manufacturer and

observed.[5] Gloves must only

be worn on clean hands and

should be disposed of

immediately after

contamination.[5]

Body
Flame-Resistant Laboratory

Coat / Chemical Suit

Wear a lab coat or other

protective clothing to prevent

skin exposure.[1][6] For

situations with a risk of severe

exposure, a PVC apron or a

full PVC protective suit may be

necessary.[5]

Respiratory NIOSH/MSHA Approved

Respirator

All handling should occur in a

well-ventilated area or a

chemical fume hood.[1][7] If

exposure limits are exceeded

or irritation is experienced, a
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full-face respirator is required.

[1]

Operational Plan: Step-by-Step Procedures
1. Engineering Controls & Preparation:

Ventilation: Always handle Oxetan-3-ol in a well-ventilated area or a certified chemical fume

hood to minimize inhalation of vapors.[6][7]

Safety Stations: Ensure that eyewash stations and safety showers are unobstructed and

located close to the workstation.[5][6]

Ignition Sources: Keep the handling area free of heat, sparks, open flames, and other

ignition sources.[5][6] Use only non-sparking tools and explosion-proof equipment.[5][7]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[5][7]

2. Safe Handling Protocol:

Read the Safety Data Sheet (SDS) thoroughly before beginning any work.

Don the complete set of required PPE as specified in the table above.

Avoid all direct contact with the chemical.[6]

Do not breathe vapors, mist, or gas.[4][6]

Measure and transfer the chemical carefully to avoid splashes or aerosol generation.

Do not eat, drink, or smoke in the handling area.[1][6]

3. Post-Handling & Decontamination:

Wash hands and any exposed skin thoroughly with soap and water immediately after

handling.[1][6]
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Decontaminate all work surfaces and equipment after use.

Take off any contaminated clothing and wash it before reuse.[1][6]

4. Storage:

Store in a cool, dry, and well-ventilated area.[5][6]

Keep the container tightly closed and stored in a locked cabinet or area.[1][5][6]

Store away from incompatible materials, such as strong oxidizing agents.[7]

Emergency and First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately rinse cautiously and thoroughly

with water for at least 15 minutes, also under

the eyelids.[1][6] Remove contact lenses if

present and easy to do so.[1] Seek immediate

medical attention.[1][6]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes.[6] If skin irritation

occurs, get medical advice.[1][6] Remove and

wash contaminated clothing before reuse.[1]

Inhalation

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][6]

If you feel unwell, call a poison center or doctor.

[6]

Ingestion

Rinse mouth with water.[1][6] Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[6]

Spill and Disposal Plan
Accidental Release:
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Evacuate personnel from the immediate area and remove all sources of ignition.[6]

Ensure adequate ventilation.

Contain the spill using inert absorbent material like sand or vermiculite.[7]

Use spark-proof tools to collect the absorbed material into a suitable, closed, and labeled

container for disposal.[7]

Waste Disposal:

All materials contaminated with Oxetan-3-ol must be treated as hazardous waste.[7]

Collect waste in a clearly labeled, sealed, and chemically compatible container. The label

must include "Hazardous Waste" and the full chemical name.[7]

Dispose of the contents and container at an approved waste disposal facility in

accordance with all local, state, and federal regulations.[1][6] Do not empty into drains.[7]

Quantitative Data Summary
Property Value

CAS Number 7748-36-9[8][9]

Molecular Formula C₃H₆O₂[8][9]

Molecular Weight 74.08 g/mol [8][9]

Appearance Colorless transparent liquid[2]

Boiling Point 153 °C[2]

Flash Point 87 °C[2]

Density 1.167 g/cm³[2]

Oxetan-3-ol Handling Workflow
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Caption: Workflow for the safe handling and disposal of Oxetan-3-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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